Cas no 1391361-52-6 ((R)-1-(4-Fluorophenyl)but-3-en-1-amine hydrochloride)

• Product Name: (R)-1-(4-Fluorophenyl)but-3-en-1-amine hydrochloride
• CAS No: 1391361-52-6
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD12068566
• CID: 3041290
• PubChem ID: 53487497
• Update Time: 2024-11-06

(R)-1-(4-Fluorophenyl)but-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Fluorophenyl)but-3-en-1-amine hydrochloride
• (1R)-1-(4-FLUOROPHENYL)BUT-3-EN-1-AMINE HCl
• AX8297065
• (R)-1-(4-Fluorophenyl)but-3-enylamine hydrochloride
• (1R)-1-(4-fluorophenyl)but-3-en-1-amine hydrochloride
• CS-0196736
• (1R)-1-(4-fluorophenyl)but-3-en-1-amine;hydrochloride
• MFCD12068566
• 1391361-52-6
• AKOS025395777
• Benzenemethanamine, 4-fluoro-alpha-2-propen-1-yl-, hydrochloride (1:1), (alphaR)-
• GS-7185
• (R)-1-(4-FLUOROPHENYL)BUT-3-ENYLAMINE HCL
• (R)-1-(4-Fluorophenyl)but-3-en-1-aminehydrochloride

• MDL： MFCD12068566
• Inchi： 1S/C10H12FN.ClH/c1-2-3-10(12)8-4-6-9(11)7-5-8;/h2,4-7,10H,1,3,12H2;1H/t10-;/m1./s1
• InChI Key： TXYCZYDHHPXNIK-HNCPQSOCSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@H](CC=C)N

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26